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Compound of Interest

Compound Name: (S,E)-TCO2-PEG8-NHS ester

Cat. No.: B12385747

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

(S,E)-TCO2-PEG8-NHS ester. Adherence to these procedures is essential for ensuring

laboratory safety and maintaining the integrity of your research.

Immediate Safety Information
(S,E)-TCO2-PEG8-NHS ester is a chemical that requires careful handling due to its potential

health effects. The Safety Data Sheet (SDS) for a similar compound, TCO-PEG8-NHS ester

(CAS No.: 2353409-95-5), indicates the following hazards[1]:

Acute oral toxicity (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Emergency First Aid:
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If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse. If skin irritation occurs, get medical advice/attention.[1]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling (S,E)-TCO2-PEG8-NHS ester to
minimize exposure.

PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect before

each use.

Protects against skin irritation

and absorption.

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield is recommended

when handling larger

quantities or if there is a splash

hazard.

Protects against serious eye

irritation from dust or splashes.

Body Protection
A lab coat that is fully

buttoned.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust is generated, a

NIOSH-approved respirator

may be necessary.

Prevents respiratory tract

irritation.
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Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and use of (S,E)-TCO2-PEG8-
NHS ester in a laboratory setting.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed to prevent moisture contamination, which can hydrolyze the

NHS ester.

Preparation for Use
Bring the container to room temperature before opening to avoid condensation of moisture

inside the vial.

Handle the solid powder in a chemical fume hood to minimize inhalation of dust.

Weigh the required amount of the ester in a clean, dry container.

Dissolution and Reaction
Dissolve the (S,E)-TCO2-PEG8-NHS ester in an appropriate anhydrous solvent such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use. Do not

prepare stock solutions for long-term storage as NHS esters are susceptible to hydrolysis.[2]

When reacting with primary amines, maintain the pH of the reaction buffer between 7.2 and

8.5 for optimal conjugation and to minimize hydrolysis.[2]

Avoid buffers containing primary amines, such as Tris, as they will compete with the target

molecule for reaction with the NHS ester.

Post-Reaction and Purification
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After the reaction is complete, purify the conjugate using appropriate methods such as

dialysis, size-exclusion chromatography, or precipitation to remove unreacted ester and

byproducts.

Disposal Plan
Proper disposal of (S,E)-TCO2-PEG8-NHS ester and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. All waste should be

considered chemical waste and segregated from regular trash.[3]

Waste Stream Disposal Procedure

Unused/Expired Solid

Collect in a designated, labeled hazardous

waste container. Do not dispose of in regular

trash.

Concentrated Solutions (in DMSO/DMF)
Collect in a sealed, labeled hazardous waste

container. Never dispose of down the drain.[3]

Dilute Aqueous Solutions

Quench the reactive NHS ester by adjusting the

pH to between 7 and 8.5 and allowing it to stand

for several hours to ensure complete hydrolysis.

[3] Then, collect in a designated aqueous

hazardous waste container.

Contaminated Labware (pipette tips, tubes, etc.)
Collect in a designated solid hazardous waste

container.[3]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols and to arrange for waste pickup.[3]

Quantitative Data Summary
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Hazard
Classification

Category GHS Code
Precautionary
Statement Codes

Acute toxicity, oral 4 H302

P264, P270,

P301+P312, P330,

P501

Skin

corrosion/irritation
2 H315

P264, P280,

P302+P352, P321,

P332+P313, P362

Serious eye

damage/eye irritation
2A H319

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3 H335

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

Data sourced from the Safety Data Sheet for TCO-PEG8-NHS ester (HY-141169) from

MedChemExpress.[1]

Experimental Workflow and Safety Diagram
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Safe Handling Workflow for (S,E)-TCO2-PEG8-NHS ester
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Caption: Workflow for the safe handling of (S,E)-TCO2-PEG8-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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